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Compound of Interest

Compound Name: Diethyl 5-hydroxyisophthalate

Cat. No.: B1605540

Spectral Data Analysis of Diethyl 5-
hydroxyisophthalate: A Technical Guide
Introduction

Diethyl 5-hydroxyisophthalate is a valuable bifunctional molecule, incorporating both
phenolic and diester moieties. This unique structure makes it a versatile building block in the
synthesis of polymers, ligands for coordination chemistry, and pharmaceutical intermediates.[1]
A thorough understanding of its chemical identity and purity is paramount for its successful
application in these fields. This technical guide provides an in-depth analysis of the spectral
data of Diethyl 5-hydroxyisophthalate, covering Nuclear Magnetic Resonance (NMR)
spectroscopy (*H and 13C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The focus
is on the practical interpretation of the spectra to elucidate and confirm the molecular structure,
providing researchers, scientists, and drug development professionals with a comprehensive
reference.

Molecular Structure

The structural formula of Diethyl 5-hydroxyisophthalate is presented below. The molecule
possesses a plane of symmetry that influences its spectral characteristics, particularly in NMR
spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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